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For Researchers, Scientists, and Drug Development Professionals

Introduction
RGN6024 is a novel, brain-penetrant, small-molecule tubulin destabilizer developed for the

treatment of glioblastoma.[1][2][3] As a microtubule-targeting agent (MTA), RGN6024 inhibits

microtubule polymerization by binding to the colchicine-binding site on β-tubulin.[4][5] This

disruption of microtubule dynamics leads to G2/M phase cell cycle arrest and subsequent anti-

proliferative effects in cancer cells.[3][4] RGN6024 has demonstrated potent in vitro activity

against various glioblastoma cell lines, with IC50 values in the low to mid-nanomolar range.[1]

[2] Notably, it appears to circumvent common resistance mechanisms, such as overexpression

of βIII-tubulin.[1][2][4]

These application notes provide detailed protocols for the preparation and use of RGN6024 in

a range of in vitro experiments to assess its biological activity.
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Cell Line Average IC50 (nM)

U87 85

LN-18 23

BT142 120

Data compiled from BioWorld article on RGN-6024.[3]

In Vitro ADME Profile of RGN6024
Parameter Value Species

Kinetic Solubility 5.24 µmol/L N/A

Plasma Protein Binding 98.8% Mouse

Plasma Protein Binding 97.3% Human

Microsomal Stability (t1/2) 131 minutes Human Liver

Data sourced from BioWorld.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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